Cas no 2097865-93-3 (N-{2-4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-ylethyl}-2-(thiophen-3-yl)acetamide)

• Product Name: N-{2-4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-ylethyl}-2-(thiophen-3-yl)acetamide
• CAS No: 2097865-93-3
• MF: C₁₇H₁₉N₃O₂S
• MW: 329.416662454605
• CID: 5337584
• Update Time: 2025-06-29

N-{2-4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-ylethyl}-2-(thiophen-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-2-(thiophen-3-yl)acetamide
• N-[2-[4-(furan-2-yl)-3,5-dimethylpyrazol-1-yl]ethyl]-2-thiophen-3-ylacetamide
• N-{2-4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-ylethyl}-2-(thiophen-3-yl)acetamide

• Inchi： 1S/C17H19N3O2S/c1-12-17(15-4-3-8-22-15)13(2)20(19-12)7-6-18-16(21)10-14-5-9-23-11-14/h3-5,8-9,11H,6-7,10H2,1-2H3,(H,18,21)
• InChI Key： DHNWCAMRLGLTCS-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CC(NCCN1C(C)=C(C2=CC=CO2)C(C)=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 409
• XLogP3: 2.3
• Topological Polar Surface Area: 88.3

Additional information on N-{2-4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-ylethyl}-2-(thiophen-3-yl)acetamide

N-{2-[4-(Furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-yl]ethyl}-2-(thiophen-3-yl)acetamide: A Comprehensive Overview

N-{2-[4-(Furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-yl]ethyl}-2-(thiophen-3-yl)acetamide is a complex organic compound with the CAS number 2097865933. This compound is characterized by its intricate molecular structure, which includes a pyrazole ring substituted with methyl groups, a furan moiety, and a thiophene group. The presence of these heterocyclic rings and the acetamide functional group makes this compound a promising candidate for various applications in the fields of pharmacology, materials science, and organic synthesis.

The molecular structure of this compound is particularly interesting due to the combination of electron-rich and electron-deficient aromatic systems. The pyrazole ring, being a five-membered heterocycle with two nitrogen atoms, exhibits unique electronic properties that can influence the compound's reactivity and stability. The furan group, on the other hand, introduces additional conjugation and potential sites for redox reactions. Furthermore, the thiophene moiety adds a sulfur-containing aromatic system, which can enhance the compound's solubility and bioavailability.

Recent studies have highlighted the potential of this compound in drug discovery. Its structure suggests that it could act as a ligand for various biological targets, such as G-protein coupled receptors (GPCRs) or kinases. The substitution pattern on the pyrazole ring and the presence of the thiophene group may allow for fine-tuning of pharmacokinetic properties, making it a valuable lead compound in medicinal chemistry.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitutions, condensation reactions, and cyclizations. The key intermediates include the pyrazole derivative and the thiophene-containing precursor. Advanced techniques such as microwave-assisted synthesis or catalytic methods can be employed to optimize reaction conditions and improve yield.

From an analytical standpoint, this compound can be characterized using various spectroscopic techniques such as NMR (nuclear magnetic resonance), IR (infrared spectroscopy), and MS (mass spectrometry). These methods provide insights into its molecular structure, purity, and stability under different conditions.

Looking ahead, further research into this compound's biological activity is warranted. Initial assays could focus on its ability to modulate specific cellular pathways or its potential as an antioxidant or anti-inflammatory agent. Additionally, computational modeling could be used to predict its binding affinity to target proteins or its permeability across biological membranes.

In conclusion, N-{2-[4-(Furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-yl]ethyl}-2-(thiophen-3-yl)acetamide represents a fascinating example of modern organic chemistry. Its unique structure and potential applications make it a subject of interest for researchers across multiple disciplines.